molecular formula C10H13BrO B3196281 Phenol, 4-(4-bromobutyl)- CAS No. 99187-39-0

Phenol, 4-(4-bromobutyl)-

Cat. No.: B3196281
CAS No.: 99187-39-0
M. Wt: 229.11 g/mol
InChI Key: SOKVQCYEDUGTEI-UHFFFAOYSA-N
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Description

Phenol, 4-(4-bromobutyl)- is a useful research compound. Its molecular formula is C10H13BrO and its molecular weight is 229.11 g/mol. The purity is usually 95%.
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Future Directions

: Safety Data Sheet - Fisher Sci : 4-Bromobutyl phenyl ether 97% | VWR : Benzene, (4-bromobutoxy)- - NIST Chemistry WebBook : 4-Bromobutyl phenyl ether 97 1200-03-9 - MilliporeSigma : 4-Bromophenyl ether - NIST Chemistry WebBook

Properties

CAS No.

99187-39-0

Molecular Formula

C10H13BrO

Molecular Weight

229.11 g/mol

IUPAC Name

4-(4-bromobutyl)phenol

InChI

InChI=1S/C10H13BrO/c11-8-2-1-3-9-4-6-10(12)7-5-9/h4-7,12H,1-3,8H2

InChI Key

SOKVQCYEDUGTEI-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CCCCBr)O

Canonical SMILES

C1=CC(=CC=C1CCCCBr)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of triphenylphosphine (144.1 mmole, 37.80 g) in methylene chloride (556 ml) was treated with bromine (144.1 mmole, 23.03 g) until a pale yellow color persisted. After stirring approximately 15 minutes, a solution of 4-(4-hydroxyphenyl)butanol (96.1 mmole, 15.97 g) and imidazole (192.2 mmole, 13.08 g) in methylene chloride (355 ml) was added over a 15 minute period. Approximately 4 hours later, the reaction suspension was filtered and the filtrate was reduced in volume. To the reduced filtrate was added silica gel and the suspension was reduced to dryness. This material was filtered and the first six fractions were eluted with 10% ethyl acetate:hexane. Fractions 7 through 12 were eluted with 20% ethyl acetate:hexane. Fractions 7 through 10 were combined, reduced in volume, dried over sodium sulfate, filtered and concentrated in vacuo to afford 19.32 g (88%) of the title compound as an oil.
Quantity
37.8 g
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reactant
Reaction Step One
Quantity
23.03 g
Type
reactant
Reaction Step One
Quantity
556 mL
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solvent
Reaction Step One
Quantity
15.97 g
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reactant
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Quantity
13.08 g
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reactant
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Quantity
355 mL
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solvent
Reaction Step Two
Yield
88%

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